Cas no 87009-72-1 (Benzoic acid 2-(2-methyl-4-nitro-1-imidazolyl)ethyl ester)

Benzoic acid 2-(2-methyl-4-nitro-1-imidazolyl)ethyl ester is a nitroimidazole-derived ester compound with potential applications in medicinal chemistry and pharmaceutical research. Its structure combines a benzoic acid moiety with a nitroimidazole group, suggesting possible antimicrobial or antiprotozoal properties. The nitro group at the 4-position of the imidazole ring may contribute to redox-active behavior, while the ester linkage offers hydrolytic stability under controlled conditions. This compound could serve as an intermediate in synthesizing bioactive molecules or as a reference standard in analytical studies. Its well-defined molecular structure allows for precise characterization and modification, making it useful for structure-activity relationship investigations in drug development.
Benzoic acid 2-(2-methyl-4-nitro-1-imidazolyl)ethyl ester structure
87009-72-1 structure
Product Name:Benzoic acid 2-(2-methyl-4-nitro-1-imidazolyl)ethyl ester
CAS No:87009-72-1
MF:C13H13N3O4
MW:275.260022878647
CID:1069953
Update Time:2025-05-23

Benzoic acid 2-(2-methyl-4-nitro-1-imidazolyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Methyl-4-nitro-1H-imidazol-1-yl)-ethyl Benzoate
    • 2-(2-methyl-4-nitroimidazol-1-yl)ethyl benzoate
    • 2-(2-Methyl-4-nitro-1H-imidazol-1-yl)ethyl Benzoate
    • Benzoic acid 2-(2-methyl-4-nitro-1-imidazolyl)ethyl ester
    • 1H-Imidazole-1-ethanol, 2-methyl-4-nitro-, benzoate (ester) (9CI)
    • Inchi: 1S/C13H13N3O4/c1-10-14-12(16(18)19)9-15(10)7-8-20-13(17)11-5-3-2-4-6-11/h2-6,9H,7-8H2,1H3
    • InChI Key: BBMOMSXPPYKGBO-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)OCCN1C(C)=NC([N+](=O)[O-])=C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 352
  • XLogP3: 1.6
  • Topological Polar Surface Area: 89.9

Benzoic acid 2-(2-methyl-4-nitro-1-imidazolyl)ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Biosynth
MDA00972-5 mg
2-(2-Methyl-4-nitro-1H-imidazol-1-yl)ethyl benzoate
87009-72-1
5mg
$80.00 2023-01-03
Biosynth
MDA00972-10 mg
2-(2-Methyl-4-nitro-1H-imidazol-1-yl)ethyl benzoate
87009-72-1
10mg
$128.00 2023-01-03
Biosynth
MDA00972-25 mg
2-(2-Methyl-4-nitro-1H-imidazol-1-yl)ethyl benzoate
87009-72-1
25mg
$240.00 2023-01-03
Biosynth
MDA00972-50 mg
2-(2-Methyl-4-nitro-1H-imidazol-1-yl)ethyl benzoate
87009-72-1
50mg
$384.00 2023-01-03
Biosynth
MDA00972-100 mg
2-(2-Methyl-4-nitro-1H-imidazol-1-yl)ethyl benzoate
87009-72-1
100MG
$614.00 2023-01-03

Benzoic acid 2-(2-methyl-4-nitro-1-imidazolyl)ethyl ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine ,  1-(p-Toluenesulfonyl)imidazole Catalysts: Tetrabutylammonium iodide Solvents: Dimethylformamide ;  4 h, reflux
Reference
A simple procedure for the esterification of alcohols with sodium carboxylate salts using 1-tosylimidazole (TsIm)
Soltani Rad, Mohammad Navid; et al, Tetrahedron Letters, 2008, 49(7), 1115-1120

Benzoic acid 2-(2-methyl-4-nitro-1-imidazolyl)ethyl ester Raw materials

Benzoic acid 2-(2-methyl-4-nitro-1-imidazolyl)ethyl ester Preparation Products

Additional information on Benzoic acid 2-(2-methyl-4-nitro-1-imidazolyl)ethyl ester

Recent Advances in the Study of Benzoic acid 2-(2-methyl-4-nitro-1-imidazolyl)ethyl ester (CAS: 87009-72-1)

Benzoic acid 2-(2-methyl-4-nitro-1-imidazolyl)ethyl ester (CAS: 87009-72-1) is a nitroimidazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique chemical structure, has been explored for its biological activities, particularly in the context of antimicrobial and antiparasitic agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its efficacy in various preclinical models.

One of the key areas of research has been the compound's role as a prodrug, which can be metabolized to release active nitroimidazole moieties. This property makes it a promising candidate for targeting anaerobic bacteria and protozoa, which are known to be susceptible to nitroimidazole-based therapeutics. Recent publications have highlighted its potential in treating infections caused by Clostridium difficile and Giardia lamblia, among others. The compound's ability to penetrate microbial cells and undergo reductive activation has been a focal point of these investigations.

In addition to its antimicrobial properties, Benzoic acid 2-(2-methyl-4-nitro-1-imidazolyl)ethyl ester has also been studied for its potential applications in cancer therapy. Preliminary data suggest that the compound may exhibit selective cytotoxicity against certain cancer cell lines, particularly those with hypoxic microenvironments. Researchers have hypothesized that this selectivity is due to the compound's ability to undergo bioreduction in low-oxygen conditions, leading to the generation of reactive intermediates that induce DNA damage and apoptosis. Ongoing studies are aimed at further characterizing these effects and exploring synergistic combinations with other anticancer agents.

The synthesis and formulation of Benzoic acid 2-(2-methyl-4-nitro-1-imidazolyl)ethyl ester have also seen advancements. Recent work has focused on improving the yield and purity of the compound through optimized reaction conditions and novel catalytic approaches. Additionally, researchers have explored various delivery systems, including nanoparticles and liposomes, to enhance the compound's bioavailability and target specificity. These developments are critical for translating preclinical findings into clinical applications.

Despite these promising advances, challenges remain in the development of Benzoic acid 2-(2-methyl-4-nitro-1-imidazolyl)ethyl ester as a therapeutic agent. Issues such as potential toxicity, metabolic stability, and resistance mechanisms need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the compound's therapeutic potential.

In conclusion, Benzoic acid 2-(2-methyl-4-nitro-1-imidazolyl)ethyl ester (CAS: 87009-72-1) represents a versatile and promising compound in the field of medicinal chemistry. Its dual applications in antimicrobial and anticancer therapy, coupled with recent advancements in synthesis and formulation, underscore its potential as a valuable tool in drug development. Future research should focus on addressing the remaining challenges and advancing the compound toward clinical evaluation.

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